molecular formula C16H18N4O2 B7478817 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid

2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid

Cat. No. B7478817
M. Wt: 298.34 g/mol
InChI Key: ZWFHOSTZWOKSKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid is a chemical compound that has been widely studied in the field of medicinal chemistry. It is a small molecule that has been shown to have potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. It has been shown to have activity against various targets, including G protein-coupled receptors, enzymes, and ion channels.
Biochemical and Physiological Effects:
2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as phosphodiesterase and acetylcholinesterase. It has also been shown to modulate the activity of various ion channels, such as voltage-gated potassium channels.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid in lab experiments is its small size, which makes it easy to manipulate and study. However, one limitation is that it may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are many future directions for the study of 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid. One area of research is the development of more potent and selective analogs of the compound. Another area of research is the identification of new targets for the compound. Additionally, the compound may have potential applications in the treatment of other diseases, such as cardiovascular disease and diabetes. Further research is needed to fully understand the potential of 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid.

Synthesis Methods

The synthesis of 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid is a multi-step process that involves the use of various reagents and solvents. The first step involves the synthesis of 4-(4-formylpiperazin-1-yl)benzoic acid by reacting 4-aminobenzoic acid with paraformaldehyde and piperazine in the presence of a catalyst. The second step involves the reaction of 4-(4-formylpiperazin-1-yl)benzoic acid with 2-aminopyrimidine in the presence of a base to yield 2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid.

Scientific Research Applications

2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been shown to have activity against a wide range of targets, including G protein-coupled receptors, enzymes, and ion channels. Some of the diseases that have been studied include cancer, Alzheimer's disease, Parkinson's disease, and schizophrenia.

properties

IUPAC Name

2-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N4O2/c21-15(22)14-5-2-1-4-13(14)12-19-8-10-20(11-9-19)16-17-6-3-7-18-16/h1-7H,8-12H2,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWFHOSTZWOKSKQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2C(=O)O)C3=NC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(4-Pyrimidin-2-ylpiperazin-1-yl)methyl]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.